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molecular formula C7H16NO5P B8609106 N-[(Diethoxyphosphoryl)methyl]glycine CAS No. 65886-97-7

N-[(Diethoxyphosphoryl)methyl]glycine

Cat. No. B8609106
CAS RN: 65886-97-7
M. Wt: 225.18 g/mol
InChI Key: UBUHDVBNVFCACG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04065491

Procedure details

8.6 g. of 37% formaline (= 0.1 moles of formaldehyde) are added to a stirred solution of 4.0 g. (0.1 moles) of sodium hydroxide and 7.5 g. (0.1 moles) of glycine in 40 ml. of water. After 10 minutes of stirring at 0° to 5° C, 13.8 g. (0.1 moles) of diethyl phosphite are added, and stirring is continued for 2 hours at 90° to 100° C. The reaction mixture is cooled, acidified with hydrochloric acid, and extracted to obtain diethyl N-carboxymethyl-aminomethyl-phosphonate. The product melts at 132°-134° C with decomposition.
Name
formaline
Quantity
0.1 mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0.1 mol
Type
reactant
Reaction Step Two
Name
glycine
Quantity
0.1 mol
Type
reactant
Reaction Step Three
Name
diethyl phosphite
Quantity
0.1 mol
Type
reactant
Reaction Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
diethyl N-carboxymethyl-aminomethyl-phosphonate

Identifiers

REACTION_CXSMILES
[CH2:1]=O.[OH-].[Na+].[NH2:5][CH2:6][C:7]([OH:9])=[O:8].[P:10]([O-:17])([O:14][CH2:15][CH3:16])[O:11][CH2:12][CH3:13].Cl>O>[C:7]([CH2:6][NH:5][CH2:1][P:10](=[O:17])([O:14][CH2:15][CH3:16])[O:11][CH2:12][CH3:13])([OH:9])=[O:8] |f:1.2|

Inputs

Step One
Name
formaline
Quantity
0.1 mol
Type
reactant
Smiles
C=O
Step Two
Name
sodium hydroxide
Quantity
0.1 mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
glycine
Quantity
0.1 mol
Type
reactant
Smiles
NCC(=O)O
Step Four
Name
diethyl phosphite
Quantity
0.1 mol
Type
reactant
Smiles
P(OCC)(OCC)[O-]
Step Five
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Six
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
After 10 minutes of stirring at 0° to 5° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
is continued for 2 hours at 90° to 100° C
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is cooled
EXTRACTION
Type
EXTRACTION
Details
extracted

Outcomes

Product
Details
Reaction Time
 10 min
Name
diethyl N-carboxymethyl-aminomethyl-phosphonate
Type
product
Smiles
C(=O)(O)CNCP(OCC)(OCC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.